Cas no 878204-44-5 (4-bromo-5-cyclopropyl-3-methyl-isoxazole)

• Product Name: 4-bromo-5-cyclopropyl-3-methyl-isoxazole
• CAS No: 878204-44-5
• MF: C₇H₈BrNO
• MW: 202.04852104187
• CID: 4279572
• PubChem ID: 59739570
• Update Time: 2025-05-19

4-bromo-5-cyclopropyl-3-methyl-isoxazole Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 4-bromo-5-cyclopropyl-3-methyl-
• 4-bromo-5-cyclopropyl-3-methyl-isoxazole
• AKOS040814416
• DB-205886
• F2147-8092
• 4-Bromo-5-cyclopropyl-3-methylisoxazole
• 4-bromo-5-cyclopropyl-3-methyl-1,2-oxazole
• 878204-44-5
• SCHEMBL3163973

• Inchi： 1S/C7H8BrNO/c1-4-6(8)7(10-9-4)5-2-3-5/h5H,2-3H2,1H3
• InChI Key： RCEZBKUJKPACBV-UHFFFAOYSA-N
• SMILES： O1C(C2CC2)=C(Br)C(C)=N1

Computed Properties

• Exact Mass: 200.97893Da
• Monoisotopic Mass: 200.97893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on 4-bromo-5-cyclopropyl-3-methyl-isoxazole

4-Bromo-5-cyclopropyl-3-methyl-isoxazole (CAS No. 878204-44-5): A Versatile Heterocyclic Compound for Advanced Research

In the realm of heterocyclic chemistry, 4-bromo-5-cyclopropyl-3-methyl-isoxazole (CAS No. 878204-44-5) stands out as a highly functionalized isoxazole derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique brominated isoxazole core and cyclopropyl substitution, has garnered attention from synthetic chemists and material scientists alike due to its structural features and reactivity.

The molecular structure of 4-bromo-5-cyclopropyl-3-methyl-isoxazole combines three distinct functional groups: a bromo substituent at position 4, a cyclopropyl ring at position 5, and a methyl group at position 3. This combination creates a molecule with interesting electronic properties and steric characteristics, making it particularly valuable for cross-coupling reactions and as a building block in medicinal chemistry.

Recent trends in chemical research highlight growing interest in functionalized isoxazole derivatives, especially those containing halogen substituents. The presence of the bromine atom in 4-bromo-5-cyclopropyl-3-methyl-isoxazole makes it particularly valuable for palladium-catalyzed coupling reactions, a topic frequently searched by synthetic chemists in academic and industrial settings. This reactivity aligns with current research priorities in green chemistry and atom-economical synthesis.

The cyclopropyl group in this compound adds another dimension of interest. Cyclopropane-containing compounds have seen resurgence in drug discovery due to their ability to modulate molecular conformation and bioavailability. Pharmaceutical researchers often search for cyclopropyl-containing scaffolds when developing new drug candidates, making 4-bromo-5-cyclopropyl-3-methyl-isoxazole a potentially valuable intermediate.

From a synthetic perspective, the isoxazole ring system in this compound offers multiple points for further functionalization. The bromine atom can participate in various metal-catalyzed reactions, while the methyl group can undergo selective oxidation or serve as a handle for further elaboration. These properties make it a versatile intermediate for constructing more complex molecular architectures.

In material science applications, brominated heterocycles like 4-bromo-5-cyclopropyl-3-methyl-isoxazole have shown promise in the development of organic electronic materials. The electron-withdrawing nature of the bromine atom combined with the electron-donating characteristics of the cyclopropyl group creates interesting electronic properties that could be exploited in organic semiconductors or photovoltaic materials.

The stability and handling characteristics of 4-bromo-5-cyclopropyl-3-methyl-isoxazole make it particularly attractive for laboratory use. Unlike some highly reactive brominated compounds, this derivative maintains good stability under standard storage conditions while remaining sufficiently reactive for synthetic applications. This balance between stability and reactivity is frequently sought after in chemical research.

Analytical characterization of 4-bromo-5-cyclopropyl-3-methyl-isoxazole typically involves standard techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. The distinct proton environments created by the cyclopropyl group and methyl substituent produce characteristic splitting patterns in ¹H NMR spectra, aiding in compound identification and purity assessment.

Current market trends indicate growing demand for specialty heterocyclic compounds like 4-bromo-5-cyclopropyl-3-methyl-isoxazole. Pharmaceutical companies and contract research organizations are increasingly sourcing such building blocks to accelerate their drug discovery programs. The compound's unique structural features position it well to meet these emerging needs in the fine chemicals market.

From a regulatory perspective, 4-bromo-5-cyclopropyl-3-methyl-isoxazole falls into the category of research chemicals with no significant restrictions for laboratory use. However, as with all chemical substances, proper handling procedures should be followed according to institutional safety guidelines and local regulations.

The synthesis of 4-bromo-5-cyclopropyl-3-methyl-isoxazole typically involves multi-step procedures starting from readily available precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting current priorities in chemical manufacturing. Optimization of these synthetic routes remains an active area of research for process chemists.

In conclusion, 4-bromo-5-cyclopropyl-3-methyl-isoxazole (CAS No. 878204-44-5) represents a valuable addition to the toolbox of synthetic chemists working in pharmaceutical, agrochemical, and materials science research. Its combination of reactivity, structural features, and handling characteristics makes it particularly suited for modern synthetic challenges. As research into functionalized heterocycles continues to expand, the importance of such carefully designed building blocks will only increase.